Cas no 854207-58-2 ((3-Methoxy-4-propoxybenzyl)amine)

• Product Name: (3-Methoxy-4-propoxybenzyl)amine
• CAS No: 854207-58-2
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 1073850
• PubChem ID: 16794829
• Update Time: 2025-10-05

(3-Methoxy-4-propoxybenzyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-Methoxy-4-propoxybenzyl)amine
• 1-(3-methoxy-4-propoxyphenyl)methanamine
• CS-0247346
• 854207-58-2
• (3-methoxy-4-propoxyphenyl)methanamine
• DTXSID90588620
• EN300-36486
• AKOS000151130
• STL061979

• MDL： MFCD09704266
• Inchi： 1S/C11H17NO2/c1-3-6-14-10-5-4-9(8-12)7-11(10)13-2/h4-5,7H,3,6,8,12H2,1-2H3
• InChI Key： AVHROBKUOLOYAR-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(CN)=CC=1OC

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

(3-Methoxy-4-propoxybenzyl)amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines